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Compound of Interest

Compound Name: Ticarcillin monosodium

Cat. No.: B3029678 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of ticarcillin monosodium
in two common laboratory solvents: water and dimethyl sulfoxide (DMSO). The information

herein is compiled to assist researchers in the preparation of stock solutions and in the design

of relevant experimental protocols. This document includes quantitative solubility data,

generalized experimental procedures for solubility determination, and a visualization of the

compound's mechanism of action.

Overview of Ticarcillin
Ticarcillin is a semisynthetic carboxypenicillin, a class of β-lactam antibiotics.[1] It exerts its

bactericidal effects by inhibiting the synthesis of the bacterial cell wall.[2][3] Specifically, it

targets and binds to penicillin-binding proteins (PBPs), which are essential enzymes for the

cross-linking of peptidoglycan, a critical component of the cell wall.[2][4] This inhibition leads to

a weakened cell wall and ultimately results in cell lysis and bacterial death.[1][2] Ticarcillin is

effective against a broad spectrum of Gram-negative bacteria, including Pseudomonas

aeruginosa, and is often used in clinical settings for treating severe infections.[4][5] For

laboratory use, it is typically supplied as a white to pale-yellow hygroscopic powder.[1][6]

Quantitative Solubility Data
The solubility of ticarcillin salts has been reported in various aqueous and organic solvents. The

following table summarizes the available quantitative data for the solubility of ticarcillin sodium
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salts in water and DMSO. It is important to note that various sources may refer to ticarcillin

sodium, ticarcillin disodium, or ticarcillin monosodium, which can influence solubility values.

Compound
Form

Solvent
Reported
Solubility

Molar
Concentration
(Approx.)

Source(s)

Ticarcillin

Sodium Salt
Water 79 mg/mL 183.55 mM [7]

Ticarcillin

Disodium Salt
Water ≥ 100 mg/mL ≥ 233.43 mM [5]

Ticarcillin

Sodium
Water

"Freely soluble" /

"Highly soluble"
Not Applicable [1][6]

Ticarcillin

Sodium Salt
PBS (pH 7.2) ~10 mg/mL Not Specified [8]

Ticarcillin

Sodium Salt
DMSO 16 mg/mL Not Specified [8]

Ticarcillin

Sodium Salt
DMSO 80 mg/mL 185.87 mM [7]

Ticarcillin

Disodium Salt
DMSO 125 mg/mL 291.79 mM [5]

Note: The molecular weight of ticarcillin monosodium is approximately 406.4 g/mol , while

the disodium salt is approximately 428.4 g/mol .[5][9] Molar concentrations are calculated

based on the specific salt form mentioned in the source. Discrepancies in reported values may

arise from differences in the salt form used, experimental conditions (e.g., temperature, pH),

and measurement techniques.

Experimental Protocols for Solubility Determination
While specific, detailed protocols from primary literature for determining the solubility of

ticarcillin monosodium were not available in the initial search, a general methodology can be

constructed based on standard laboratory practices and information from supplier datasheets.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b3029678?utm_src=pdf-body
https://www.targetmol.com/compound/ticarcillin%20sodium
https://www.glpbio.com/ticarcillin-disodium-ticarcillin-disodium-salt.html
https://en.wikipedia.org/wiki/Ticarcillin
https://www.drugfuture.com/mt/ticarcillin-sodium.pdf
https://cdn.caymanchem.com/cdn/insert/26065.pdf
https://cdn.caymanchem.com/cdn/insert/26065.pdf
https://www.targetmol.com/compound/ticarcillin%20sodium
https://www.glpbio.com/ticarcillin-disodium-ticarcillin-disodium-salt.html
https://www.benchchem.com/product/b3029678?utm_src=pdf-body
https://www.glpbio.com/ticarcillin-disodium-ticarcillin-disodium-salt.html
https://pubchem.ncbi.nlm.nih.gov/compound/70691440
https://www.benchchem.com/product/b3029678?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials
Ticarcillin Monosodium (crystalline solid)

Solvent (Deionized Water or DMSO)

Volumetric flasks (e.g., 10 mL, 50 mL, 100 mL)

Analytical balance

Magnetic stirrer and stir bars or vortex mixer

Ultrasonic bath (recommended for enhancing dissolution)

pH meter (for aqueous solutions)

Micro-pipettes

General Procedure for Stock Solution Preparation
Weighing: Accurately weigh a specific amount of ticarcillin monosodium powder using an

analytical balance.

Dissolution: Transfer the powder to a volumetric flask. Add a portion of the chosen solvent

(water or DMSO).

Agitation: Mix the solution using a vortex mixer or magnetic stirrer. For compounds that are

difficult to dissolve, sonication is recommended to facilitate the process.[5][7] To further

increase solubility, gentle heating to 37°C in conjunction with sonication can be employed.[5]

Volume Adjustment: Once the solid is completely dissolved, add the solvent to the final

volume mark on the flask.

pH Measurement (Aqueous Solutions): For aqueous solutions, the pH should be measured.

A 1% solution of ticarcillin disodium in water has a pH between 6.0 and 8.0, while a 5%

solution of ticarcillin sodium has a pH of 5.5 to 7.5.[6] The pH of a 10 mg/mL solution of

ticarcillin monosodium is reported to be between 2.5 and 4.0.[10][11]
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Storage: Aqueous solutions are not recommended for storage for more than one day.[8]

Stock solutions in DMSO should be aliquoted and stored at -20°C for up to one month or

-80°C for up to six months to avoid repeated freeze-thaw cycles.[5][7]

Mechanism of Action Workflow
The primary mechanism of action for ticarcillin is the inhibition of bacterial cell wall synthesis.

The following diagram illustrates this process.
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Caption: Workflow of Ticarcillin's inhibitory action on bacterial cell wall synthesis.

This guide provides essential technical information regarding the solubility of ticarcillin
monosodium for research and development purposes. For experimental use, it is always

recommended to perform small-scale solubility tests to confirm the appropriate solvent and

concentration for your specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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